Cas no 157716-77-3 (4-Hydroxy-1,1-dimethylazepan-1-ium)

4-Hydroxy-1,1-dimethylazepan-1-ium structure
157716-77-3 structure
Product Name:4-Hydroxy-1,1-dimethylazepan-1-ium
CAS No:157716-77-3
MF:C8H18NO
MW:144.234622478485
CID:2779784
Update Time:2023-08-07

4-Hydroxy-1,1-dimethylazepan-1-ium Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-1,1-dimethylazepan-1-ium
    • Inchi: 1S/C8H18NO/c1-9(2)6-3-4-8(10)5-7-9/h8,10H,3-7H2,1-2H3/q+1
    • InChI Key: WXBOPMOGXCVDSY-UHFFFAOYSA-N
    • SMILES: OC1CCC[N+](C)(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 112
  • XLogP3: 0.5
  • Topological Polar Surface Area: 20.2
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